![molecular formula C18H21ClN2O2S B4082756 N-(tert-butyl)-4-chloro-N'-[(4-methylphenyl)sulfonyl]benzenecarboximidamide](/img/structure/B4082756.png)
N-(tert-butyl)-4-chloro-N'-[(4-methylphenyl)sulfonyl]benzenecarboximidamide
Overview
Description
N-(tert-butyl)-4-chloro-N'-[(4-methylphenyl)sulfonyl]benzenecarboximidamide is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is commonly referred to as Boc-protected 4-chloro-N'-[(4-methylphenyl)sulfonyl]benzenecarboximidamide.
Mechanism of Action
The mechanism of action of Boc-protected 4-chloro-N'-[(4-methylphenyl)sulfonyl]benzenecarboximidamide is not well understood. However, it is believed to act as an inhibitor of enzymes that play a role in various biochemical pathways.
Biochemical and Physiological Effects:
Boc-protected 4-chloro-N'-[(4-methylphenyl)sulfonyl]benzenecarboximidamide has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, which can lead to changes in various biochemical pathways. It has also been shown to have antiproliferative effects on cancer cells.
Advantages and Limitations for Lab Experiments
One advantage of using Boc-protected 4-chloro-N'-[(4-methylphenyl)sulfonyl]benzenecarboximidamide in lab experiments is its versatility. It can be used in a variety of research applications, including the synthesis of biologically active compounds and the development of new drugs. However, one limitation is that its mechanism of action is not well understood, which can make it difficult to interpret experimental results.
Future Directions
There are several future directions for research involving Boc-protected 4-chloro-N'-[(4-methylphenyl)sulfonyl]benzenecarboximidamide. One area of research could focus on further elucidating its mechanism of action. Another area of research could involve exploring its potential as a therapeutic agent for the treatment of cancer or other diseases. Additionally, researchers could investigate its potential as a building block for the synthesis of new compounds with potential biological activity.
Scientific Research Applications
Boc-protected 4-chloro-N'-[(4-methylphenyl)sulfonyl]benzenecarboximidamide has been used in a variety of scientific research applications. It has been studied for its potential as a building block in the synthesis of biologically active compounds. It has also been used as a reagent in the synthesis of peptide mimetics and in the development of new drugs.
properties
IUPAC Name |
N'-tert-butyl-4-chloro-N-(4-methylphenyl)sulfonylbenzenecarboximidamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21ClN2O2S/c1-13-5-11-16(12-6-13)24(22,23)21-17(20-18(2,3)4)14-7-9-15(19)10-8-14/h5-12H,1-4H3,(H,20,21) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CUHCBJKDJNCTHY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)NC(=NC(C)(C)C)C2=CC=C(C=C2)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21ClN2O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
364.9 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(tert-butyl)-4-chloro-N'-[(4-methylphenyl)sulfonyl]benzenecarboximidamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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